Cas no 70026-45-8 (11H-Pyrido[2,1-b]quinazolin-11-one, 1,2,3,4-tetrahydro-9-methyl-)

11H-Pyrido[2,1-b]quinazolin-11-one, 1,2,3,4-tetrahydro-9-methyl- structure
70026-45-8 structure
Product Name:11H-Pyrido[2,1-b]quinazolin-11-one, 1,2,3,4-tetrahydro-9-methyl-
CAS No:70026-45-8
MF:C13H14N2O
MW:214.263062953949
CID:547804
PubChem ID:523988
Update Time:2025-04-19

11H-Pyrido[2,1-b]quinazolin-11-one, 1,2,3,4-tetrahydro-9-methyl- Chemical and Physical Properties

Names and Identifiers

    • 11H-Pyrido[2,1-b]quinazolin-11-one, 1,2,3,4-tetrahydro-9-methyl-
    • 9-methyl-1,2,3,4-tetrahydropyrido[2,1-b]quinazolin-11-one
    • VFPWMBLVVYEHQO-UHFFFAOYSA-N
    • 70026-45-8
    • CHEMBL1194530
    • SCHEMBL11450977
    • DTXSID70335235
    • 6H-Pyrido[2,1-b]quinazolin-6-one, 7,8,9,10-tetrahydro-6-methyl
    • Inchi: 1S/C13H14N2O/c1-9-5-4-8-12-14-11-7-3-2-6-10(11)13(16)15(9)12/h4-5,8H,2-3,6-7H2,1H3
    • InChI Key: VFPWMBLVVYEHQO-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(CCCC2)N=C2C=CC=C(C)N12

Computed Properties

  • Exact Mass: 214.11072
  • Monoisotopic Mass: 214.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 480
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 32.7Ų

Experimental Properties

  • PSA: 32.67
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